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Compound of Interest

Compound Name: 2-Naphthaldehyde

Cat. No.: B031174

Introduction

2-Naphthaldehyde, a polycyclic aromatic aldehyde, is a pivotal intermediate in organic
synthesis and materials science.[1] Its chemical persona is dominated by the formyl group (-
CHO) attached to the C2 position of the naphthalene ring. The unique electronic and steric
environment conferred by the bicyclic aromatic system dictates the reactivity of this aldehyde,
making it a versatile building block for complex molecular architectures, including
pharmaceutical intermediates, fluorescent dyes, and ligands for metal-organic frameworks
(MOFs).[2] This guide provides an in-depth analysis of the fundamental reactivity of the 2-
naphthaldehyde formyl group, tailored for researchers, scientists, and professionals in drug
development.

The core of 2-naphthaldehyde's reactivity lies in the electrophilic nature of the formyl carbon
atom. The carbon-oxygen double bond is polarized due to oxygen's higher electronegativity,
rendering the carbon atom susceptible to attack by nucleophiles.[3][4] The attached
naphthalene ring, a rigid and planar system, influences this reactivity through resonance and
inductive effects, distinguishing it from simpler aromatic aldehydes like benzaldehyde.

Physicochemical and Spectroscopic Properties

Accurate characterization is fundamental to any chemical study. 2-Naphthaldehyde typically
appears as an off-white to light yellow crystalline powder.[1][5] A summary of its key physical
and spectroscopic properties is provided below.
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Property Value

Molecular Formula C11HsO

Molecular Weight 156.18 g/mol [5][6][7][8]

Melting Point 58-61 °C[9][10]

Appearance Off-white to light yellow powder/chunks[1][5]

10.13 (s, 1H, -CHO), 8.29 (s, 1H), 7.96 (d, 1H),
1H NMR Shift (CDCls, ppm) 7.93 (d, 1H), 7.89 (d, 1H), 7.87 (d, 1H), 7.62 (t,
1H), 7.56 (t, 1H)[11]

192.0, 136.4, 134.3, 134.2, 132.6, 129.5, 129.0,

#C NMR Shift (CDCL:. ppm) 128.0, 127.0, 122.8[11]

IR Absorption (KBr, cm~1) ~1700-1590 (C=0 and C=N stretching)[12]

Core Reactivity: Nucleophilic Addition

The quintessential reaction of the formyl group is nucleophilic addition. A nucleophile attacks
the electrophilic carbonyl carbon, breaking the C=0 1t-bond and forming a tetrahedral alkoxide
intermediate. This intermediate is then typically protonated to yield an alcohol or undergoes
further reaction.[3][4]
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Reactants Intermediate Product

Nucleophile (Nu-) —{TetrahedralAlkoxide) Protonation (H*) Alcohol Product

2-Naphthaldehyde

Dissolve 2-Naphthaldehyde
in Methanol

l

Add NaBHa4

:
Stir at RT (1-2h)
:
( Quench with H2O/HCI )
:
( Extract with )
Organic Solvent
;
(Dry and Concentrate)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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